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This guide provides crucial safety protocols and operational plans for laboratory personnel,
including researchers, scientists, and drug development professionals, engaged in work
involving SARS-CoV-2, the virus that causes COVID-19. Adherence to these procedures is vital
for minimizing the risk of exposure and ensuring a safe laboratory environment. All protocols
are based on current recommendations from leading health authorities, including the Centers
for Disease Control and Prevention (CDC), the World Health Organization (WHO), and the
Occupational Safety and Health Administration (OSHA).

A foundational principle for all laboratory work with SARS-CoV-2 is the completion of a site-
specific and activity-specific risk assessment.[1][2][3][4] This assessment will inform the
specific biosafety level, personal protective equipment (PPE), and engineering controls
required for each experimental procedure.

Biosafety Levels

For activities involving SARS-CoV-2, the following biosafety levels (BSL) are recommended:

o Biosafety Level 2 (BSL-2): Recommended for non-propagative diagnostic work, such as
sequencing and nucleic acid amplification tests (NAAT), on clinical specimens.[2] Standard
precautions should be followed when handling all clinical specimens.[1][5]

» Biosafety Level 3 (BSL-3): Recommended for all propagative work, including virus culture,
isolation, or neutralization assays.[2][6] Procedures with a high likelihood of generating
aerosols or droplets should also be conducted in a BSL-3 facility.[1][3]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and will be determined by the risk assessment. The
following tables summarize the recommended PPE for different laboratory settings and the
performance of various types of protective equipment.

Table 1: Recommended PPE for Handling SARS-CoV-2

PPE Component

BSL-2 Laboratory

BSL-3 Laboratory

Gloves

Disposable nitrile or latex
gloves (double-gloving may be
required based on risk

assessment)

Double gloves (nitrile or latex)

with extended cuffs

Lab Coat/Gown

Disposable or dedicated
reusable solid-front gown with

closed cuffs

Solid-front, disposable or

dedicated reusable gown

Eye Protection

Safety glasses with side

shields or goggles

Goggles or a face shield

Respiratory Protection

Not typically required for
routine procedures, but a
surgical mask may be used

based on risk assessment

N95 respirator or a powered

air-purifying respirator (PAPR)

Footwear

Closed-toe shoes

Dedicated or disposable shoe

covers

Table 2: Filtration Efficiency of Common Respiratory Protection
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Respirator/Mask Type

Filtration Efficiency

Key Considerations

N95 Respirator

>95% of airborne particles
(0.1-0.3 microns)[7][8]

Requires fit testing for optimal

protection.

KN95/KF94 Respirators

Variable, with some meeting
295% filtration, but
performance can be

inconsistent[9]

Ensure sourcing from

reputable manufacturers.

Surgical Masks

52-77% fitted filtration
efficiency[9]

Primarily protects against
splashes and sprays; offers
less protection against

aerosols.

Cloth Masks

47-55% fitted filtration
efficiency[9]

Not recommended for
laboratory use when handling

infectious materials.

Table 3: Chemical Resistance of Common Glove Materials to Disinfectants

Chemical Disinfectant

Nitrile Gloves

Latex Gloves

Ethanol (70%) Excellent Good

Isopropyl Alcohol (70%) Excellent Good

Sodium Hypochlorite (10% )
Good Fair

Bleach)

Hydrogen Peroxide (3%) Excellent Good

This table provides general guidance. It is essential to consult the glove manufacturer's specific

chemical resistance data.

Experimental Protocols
Protocol for Donning and Doffing PPE
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Proper donning and doffing procedures are critical to prevent self-contamination. The following
are generalized protocols; laboratories should develop and provide training on their specific
procedures.

Donning PPE (BSL-2)

Perform hand hygiene.
e Don a disposable gown, ensuring it is securely fastened.

e Don a surgical mask or N95 respirator, as determined by the risk assessment. Ensure a
proper fit.

e Don eye protection (goggles or face shield).

e Don gloves, ensuring they overlap the cuffs of the gown.
Doffing PPE (BSL-2)

 Remove gloves using the glove-in-glove technique.

o Perform hand hygiene.

» Remove the gown by carefully rolling it away from the body.
e Perform hand hygiene.

e Remove eye protection.

e Remove the mask or respirator.

o Perform hand hygiene.

Donning PPE (BSL-3)

e Don scrubs and dedicated footwear.

e Don the inner pair of gloves.
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Don a solid-front gown.

Don an N95 respirator or PAPR hood.

Don eye protection (if not integrated into the PAPR).

Don the outer pair of gloves, ensuring they overlap the gown cuffs.
Doffing PPE (BSL-3)

o Decontaminate the outer pair of gloves before removal.

e Remove the outer pair of gloves.

e Remove the gown.

e Remove eye protection.

o Exit the BSL-3 laboratory into an anteroom.

e Remove the respirator or PAPR hood.

e Remove the inner pair of gloves.

e Perform hand hygiene.

Operational Plan for Waste Disposal

All waste generated from the handling of SARS-CoV-2 must be treated as biohazardous waste.
[3][10]

e Segregation: At the point of generation, all contaminated disposable items (e.g., gloves,
gowns, pipette tips) must be placed in a designated biohazard bag. Sharps must be placed
in a puncture-resistant sharps container.[3]

o Packaging: Biohazard bags should be securely closed when three-quarters full. The exterior
of the bag or container should be decontaminated before removal from the laboratory.[10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_Handling_Protocols_for_SARS_CoV_2_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Essential_Protocols_for_the_Safe_Disposal_of_SARS_CoV_2_Related_Laboratory_Waste.pdf
https://www.benchchem.com/pdf/Essential_Safety_Handling_Protocols_for_SARS_CoV_2_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Essential_Protocols_for_the_Safe_Disposal_of_SARS_CoV_2_Related_Laboratory_Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« Treatment: All biohazardous waste must be decontaminated before disposal, typically by
autoclaving.[5][11]

» Disposal: After decontamination, the waste can be disposed of in accordance with
institutional and local regulations for medical waste.[12]

Visualizations

Below are diagrams illustrating key operational workflows for handling SARS-CoV-2 in a
laboratory setting.
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Caption: PPE selection workflow based on risk assessment.
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Donning Sequence (BSL-2) | | Doffing Sequence (BSL-2)
1. Hand Hygiene 1. Gloves
: :
2. Gown 2. Hand Hygiene
: :
3. Mask/Respirator 3. Gown
: :
4. Eye Protection 4. Hand Hygiene
: :
5. Gloves 5. Eye Protection

'

6. Mask/Respirator

'

7. Hand Hygiene
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Caption: Donning and doffing sequence for BSL-2.
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Caption: Biohazardous waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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